Cas no 79746-67-1 (methyl 5-oxo-4,5-dihydro-1H-pyrazole-3-carboxylate)

• Product Name: methyl 5-oxo-4,5-dihydro-1H-pyrazole-3-carboxylate
• CAS No: 79746-67-1
• MF: C₅H₆N₂O₃
• MW: 142.1127409935
• MDL: MFCD09878841
• CID: 1088508
• PubChem ID: 957702
• Update Time: 2025-04-20

methyl 5-oxo-4,5-dihydro-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 4,5-dihydro-5-oxo-1H-Pyrazole-3-carboxylic acid methyl ester
• methyl 5-oxo-4,5-dihydro-1H-pyrazole-3-carboxylate
• Methyl5-oxo-4,5-dihydro-1H-pyrazole-3-carboxylate
• 79746-67-1
• CS-0243204
• EN300-260704
• Methyl 5-oxo-1,4-dihydropyrazole-3-carboxylate
• SCHEMBL14298946
• AKOS002233861
• G29256

• MDL： MFCD09878841
• Inchi： 1S/C5H6N2O3/c1-10-5(9)3-2-4(8)7-6-3/h2H2,1H3,(H,7,8)
• InChI Key： VKJVBCJNDVKSQV-UHFFFAOYSA-N
• SMILES： O(C)C(C1CC(NN=1)=O)=O

Computed Properties

• Exact Mass: 142.03784206g/mol
• Monoisotopic Mass: 142.03784206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 67.8Ų

Experimental Properties

• Density: 1.51±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 226 ºC
• Solubility: Dissolution (50 g/l) (25 º C),